Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate
Description
“Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic ring with two non-adjacent nitrogen atoms . The tert-butyl group is a simple hydrocarbon moiety known for its unique reactivity pattern .
Synthesis Analysis
The synthesis of compounds like “this compound” often involves the preparation of imidazol-4-ones, which are an important scaffold for a variety of applications, including natural products, medicine, and agriculture . Over the years, there have been a number of preparations published for the synthesis of imidazol-4-ones .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with the imidazole ring and the tert-butyl group being key components. Imidazol-4-ones are an important heterocycle utilized for a large range of applications . The tert-butyl group is known for its unique reactivity pattern due to its crowded structure .Chemical Reactions Analysis
The chemical reactions involving “this compound” would likely involve the imidazole ring and the tert-butyl group. The imidazole ring is a key component in many chemical reactions, particularly in the synthesis of natural products . The tert-butyl group also has unique reactivity patterns that make it useful in various chemical transformations .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by the properties of the imidazole ring and the tert-butyl group. The imidazole ring is a key component in many functional molecules used in everyday applications . The tert-butyl group is known for its unique reactivity pattern .Mechanism of Action
Future Directions
The future directions for research on “Tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate” could involve further exploration of its synthesis, its potential applications, and its mechanism of action. Given the importance of the imidazole ring and the tert-butyl group in many areas of chemistry and biology, there is likely to be ongoing interest in compounds like this .
properties
IUPAC Name |
tert-butyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O2/c1-11(2,3)16-10(15)9(12)5-8-6-14(4)7-13-8/h6-7,9H,5,12H2,1-4H3/t9-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWJGKDQJTALGKR-VIFPVBQESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CC1=CN(C=N1)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@H](CC1=CN(C=N1)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-cyanophenyl)-2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2390402.png)
![5-benzyl-N-(3-isopropoxypropyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2390405.png)
![3-(4-(3-methyl-4-(m-tolyl)piperazine-1-carbonyl)benzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2390408.png)
![2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(4-fluorobenzyl)acetamide](/img/structure/B2390414.png)
![[2-(2-Ethoxyethoxy)ethyl] azide](/img/structure/B2390416.png)
![N-(2,4-dimethylphenyl)-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide](/img/structure/B2390424.png)
